Cas no 889889-43-4 (Benzoic acid, 3-amino-4-[(4-methylphenyl)thio]-)

• Product Name: Benzoic acid, 3-amino-4-[(4-methylphenyl)thio]-
• CAS No: 889889-43-4
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 1936107
• Update Time: 2025-01-07

Benzoic acid, 3-amino-4-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[(4-methylphenyl)thio]-

• Inchi： 1S/C14H13NO2S/c1-9-2-5-11(6-3-9)18-13-7-4-10(14(16)17)8-12(13)15/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： HMEYBGNJMALMPV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=CC=C(C)C=C2)C(N)=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 467.8±45.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)